Analysis of steroids. Part X. Determination of 21-amino corticosteroids
ANALYSTANALYST Pub Date: DOI: 10.1039/AN9699401044
Abstract
The determination of 21-amino corticosteroids is based on the reducing properties of the α-amino ketone side-chain. The oxidising agent mercury(II) chloride in methanolic solution was used at room temperature in the presence of sodium acetate. The assay was carried out by gravimetric determination of the mercury(I) chloride formed in the reaction, and the standard deviation of the method was 0·61 per cent.
The method was successfully applied to the stability assay of Depersolone injection, and also in the analytical investigation of non-steroidal α-amino ketones.
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